2-[2-(Sec-butyl)phenoxy]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[2-(Sec-butyl)phenoxy]acetohydrazide” is a chemical compound with the CAS Number: 501111-60-0 . It has a molecular weight of 222.29 . The IUPAC name for this compound is 2-(2-sec-butylphenoxy)acetohydrazide . The InChI Code for this compound is 1S/C12H18N2O2/c1-3-9(2)10-6-4-5-7-11(10)16-8-12(15)14-13/h4-7,9H,3,8,13H2,1-2H3,(H,14,15) .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 12 Carbon atoms, 18 Hydrogen atoms, 2 Nitrogen atoms, and 2 Oxygen atoms . The linear formula for this compound is C12H18N2O2 .Scientific Research Applications
Synthesis and Characterization
2-[2-(Sec-butyl)phenoxy]acetohydrazide serves as a precursor in the synthesis of various compounds with potential pharmacological activities. It has been utilized in the synthesis of novel benzimidazole derivatives through a series of steps starting from o-phenylenediamine and phenoxyacetic acid. These derivatives have been subjected to pharmacological screening, including anticonvulsant tests, highlighting their potential in medicinal chemistry (Shaharyar et al., 2016). Similarly, the compound has been engaged in the creation of novel imines and thiazolidinones, characterized by spectral studies and tested for antibacterial and antifungal activities, demonstrating its versatility in drug discovery processes (Fuloria et al., 2009).
Nonlinear Optical Properties
Another significant application of this chemical is in the synthesis of hydrazones with notable nonlinear optical properties. These properties have been thoroughly investigated using techniques such as the single beam z-scan method. The findings suggest potential applications in optical devices, including optical limiters and switches, marking an essential contribution to the field of materials science and optical engineering (Naseema et al., 2010).
Antimicrobial Agents
This compound derivatives have also been synthesized and evaluated as anti-mycobacterial agents. This research highlights its application in developing new treatments against Mycobacterium tuberculosis, a significant global health challenge. The creation and testing of these derivatives underscore the potential of this compound in contributing to the fight against infectious diseases (Yar et al., 2006).
Safety and Hazards
properties
IUPAC Name |
2-(2-butan-2-ylphenoxy)acetohydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-3-9(2)10-6-4-5-7-11(10)16-8-12(15)14-13/h4-7,9H,3,8,13H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWDLDEIDGXECMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=CC=C1OCC(=O)NN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.